Cas no 1806976-10-2 (2-(Difluoromethyl)-6-hydroxy-3-methylpyridine-4-methanol)

2-(Difluoromethyl)-6-hydroxy-3-methylpyridine-4-methanol is a fluorinated pyridine derivative with a hydroxymethyl substituent at the 4-position, offering versatile reactivity for synthetic applications. The presence of a difluoromethyl group enhances its potential as a building block in medicinal chemistry, agrochemicals, and material science, where fluorine incorporation is often desirable for modulating physicochemical properties. The hydroxyl and hydroxymethyl functionalities provide additional sites for derivatization, enabling selective modifications. This compound’s structural features make it valuable for the development of bioactive molecules, particularly in enhancing metabolic stability and binding interactions. Its well-defined purity and stability under standard conditions ensure reliable performance in research and industrial processes.

2-(Difluoromethyl)-6-hydroxy-3-methylpyridine-4-methanol structure

1806976-10-2 structure

Product Name:2-(Difluoromethyl)-6-hydroxy-3-methylpyridine-4-methanol

CAS No:1806976-10-2

MF:C₈H₉F₂NO₂

MW:189.15936923027

CID:4888805

Update Time:2025-05-22

2-(Difluoromethyl)-6-hydroxy-3-methylpyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

- 2-(Difluoromethyl)-6-hydroxy-3-methylpyridine-4-methanol
- Inchi： 1S/C8H9F2NO2/c1-4-5(3-12)2-6(13)11-7(4)8(9)10/h2,8,12H,3H2,1H3,(H,11,13)
- InChI Key： UJZPFJBUOALMKF-UHFFFAOYSA-N
- SMILES： FC(C1=C(C)C(CO)=CC(N1)=O)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 295
XLogP3: -0.6
Topological Polar Surface Area: 49.3

2-(Difluoromethyl)-6-hydroxy-3-methylpyridine-4-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029028102-250mg	2-(Difluoromethyl)-6-hydroxy-3-methylpyridine-4-methanol	1806976-10-2	95%	250mg	$1,019.20	2022-03-31
Alichem	A029028102-500mg	2-(Difluoromethyl)-6-hydroxy-3-methylpyridine-4-methanol	1806976-10-2	95%	500mg	$1,718.70	2022-03-31
Alichem	A029028102-1g	2-(Difluoromethyl)-6-hydroxy-3-methylpyridine-4-methanol	1806976-10-2	95%	1g	$2,981.85	2022-03-31

2-(Difluoromethyl)-6-hydroxy-3-methylpyridine-4-methanol Related Literature

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Additional information on 2-(Difluoromethyl)-6-hydroxy-3-methylpyridine-4-methanol

Comprehensive Overview of 2-(Difluoromethyl)-6-hydroxy-3-methylpyridine-4-methanol (CAS No. 1806976-10-2)

2-(Difluoromethyl)-6-hydroxy-3-methylpyridine-4-methanol (CAS No. 1806976-10-2) is a specialized pyridine derivative with unique structural features that make it valuable in pharmaceutical and agrochemical research. This compound, characterized by its difluoromethyl and hydroxymethyl functional groups, has garnered attention for its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing bioactive molecules due to its versatile reactivity.

The chemical properties of 2-(Difluoromethyl)-6-hydroxy-3-methylpyridine-4-methanol include a molecular weight of 189.15 g/mol and a purity typically exceeding 98%. Its solubility in polar solvents like water, ethanol, and DMSO makes it suitable for various experimental conditions. The presence of the hydroxy and difluoromethyl groups enhances its ability to participate in hydrogen bonding, which is crucial for interactions in biological systems. This compound is often utilized in the development of small-molecule inhibitors and enzyme modulators, aligning with current trends in targeted therapy research.

In the pharmaceutical industry, 2-(Difluoromethyl)-6-hydroxy-3-methylpyridine-4-methanol is explored for its potential in designing anti-inflammatory agents and antimicrobial compounds. Recent studies highlight its relevance in addressing antibiotic resistance, a pressing global health concern. The compound's structural flexibility allows for modifications that can improve drug efficacy and reduce side effects. Additionally, its application in agrochemicals is being investigated, particularly in developing eco-friendly pesticides with lower environmental impact.

The market for pyridine-based compounds like 2-(Difluoromethyl)-6-hydroxy-3-methylpyridine-4-methanol is expanding, driven by increasing demand for innovative therapeutics and sustainable agricultural solutions. Analysts project growth in this sector, with a focus on green chemistry and cost-effective synthesis methods. Companies specializing in fine chemicals are investing in scalable production techniques to meet the rising needs of research institutions and industrial partners.

From a synthetic chemistry perspective, 2-(Difluoromethyl)-6-hydroxy-3-methylpyridine-4-methanol serves as a key intermediate in multi-step reactions. Its stability under mild conditions and compatibility with common reagents make it a preferred choice for organic synthesis. Researchers are also exploring its use in catalysis and material science, where its unique electronic properties could contribute to advancements in conductive polymers and sensors.

Safety and handling of 2-(Difluoromethyl)-6-hydroxy-3-methylpyridine-4-methanol follow standard laboratory protocols. While not classified as hazardous, proper storage in a cool, dry environment is recommended to maintain its integrity. The compound's low toxicity profile makes it suitable for broad experimental use, though standard precautions like wearing gloves and goggles should always be observed.

In summary, 2-(Difluoromethyl)-6-hydroxy-3-methylpyridine-4-methanol (CAS No. 1806976-10-2) represents a promising chemical entity with diverse applications in modern science. Its relevance to drug discovery, agrochemical innovation, and material development positions it as a compound of significant interest. As research continues to uncover its full potential, this pyridine derivative is poised to play a pivotal role in addressing some of today's most critical scientific challenges.